Cas no 18925-64-9 (Ethyl hexafluoroisopropyl carbonate)

• Product Name: Ethyl hexafluoroisopropyl carbonate
• CAS No: 18925-64-9
• MF: C₆H₆F₆O₃
• MW: 240.10046339035
• CID: 3168203
• PubChem ID: 54538262
• Update Time: 2025-05-24

Ethyl hexafluoroisopropyl carbonate Chemical and Physical Properties

Names and Identifiers

• DB-429587
• Ethyl hexafluoroisopropyl carbonate
• ethyl 1,1,1,3,3,3-hexafluoropropan-2-yl carbonate
• Carbonic acid, ethyl 2,2,2-trifluoro-1-(trifluoromethyl)ethyl ester
• 18925-64-9
• ZBHVIDDPAXNYNX-UHFFFAOYSA-N
• SCHEMBL2533325
• MFCD28334394

• Inchi： 1S/C6H6F6O3/c1-2-14-4(13)15-3(5(7,8)9)6(10,11)12/h3H,2H2,1H3
• InChI Key： ZBHVIDDPAXNYNX-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)OC(=O)OCC)(F)F

Computed Properties

• Exact Mass: 240.02211302g/mol
• Monoisotopic Mass: 240.02211302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 35.5Ų

Additional information on Ethyl hexafluoroisopropyl carbonate

Comprehensive Overview of Ethyl Hexafluoroisopropyl Carbonate (CAS No. 18925-64-9): Properties, Applications, and Industry Trends

Ethyl hexafluoroisopropyl carbonate (CAS 18925-64-9), a fluorinated organic compound, has garnered significant attention in advanced material science and specialty chemical industries due to its unique molecular structure and functional versatility. Characterized by its hexafluoroisopropyl moiety and ethyl carbonate backbone, this compound exhibits exceptional thermal stability, low surface energy, and chemical inertness—properties highly sought after in high-performance coatings, electronics, and energy storage applications.

In recent years, the demand for fluorinated carbonates like ethyl hexafluoroisopropyl carbonate has surged, driven by innovations in lithium-ion battery electrolytes and hydrophobic surface treatments. Researchers are actively exploring its role in enhancing electrolyte stability at high voltages, a critical challenge in next-generation batteries. The compound’s fluorine-rich structure contributes to reduced flammability and improved oxidative resistance, aligning with the global push for safer energy storage solutions.

From a synthetic chemistry perspective, CAS 18925-64-9 serves as a valuable intermediate for constructing complex fluorinated architectures. Its reactivity with nucleophiles enables the preparation of novel polymers and small molecules with tailored properties. Industry reports highlight its growing adoption in optical materials, where its low refractive index and light transmission characteristics benefit anti-reflective coatings and advanced display technologies.

Environmental and regulatory considerations surrounding fluorochemicals have spurred innovation in greener production methods for ethyl hexafluoroisopropyl carbonate. Leading manufacturers now emphasize solvent-free synthesis and atom-efficient processes to minimize ecological impact while maintaining product purity. These developments respond to increasing searches for sustainable fluorinated compounds and eco-friendly specialty chemicals across academic and industrial circles.

Analytical characterization of 18925-64-9 reveals distinct spectroscopic signatures, with ¹⁹F NMR showing characteristic peaks at -72 to -75 ppm. Quality control protocols typically employ GC-MS and HPLC to ensure ≥99% purity for technical applications. Storage recommendations emphasize moisture-sensitive handling under inert atmospheres, reflecting the compound’s hydrolytic stability profile under controlled conditions.

Market analysts project steady growth for ethyl hexafluoroisopropyl carbonate derivatives through 2030, particularly in Asia-Pacific regions where electronics manufacturing thrives. Patent literature demonstrates expanding intellectual property around its use in dielectric fluids and thermal interface materials, addressing heat dissipation challenges in 5G infrastructure and electric vehicles. This aligns with frequent search queries regarding high-temperature stable fluorinated materials and advanced thermal management solutions.

Comparative studies with analogous fluorinated carbonates reveal that CAS 18925-64-9 offers superior compatibility with polar aprotic solvents while maintaining lower viscosity—a crucial factor for industrial formulation processes. These technical advantages explain its preferential selection over methyl or propyl variants in precision applications requiring optimal flow characteristics and solvation power.

Emerging research explores the compound’s potential in pharmaceutical intermediates, where its metabolic stability and ability to modulate lipophilicity show promise for drug discovery. Though not yet widely adopted in this sector, recent publications indicate growing interest in its application for pro-drug synthesis and targeted drug delivery systems, particularly for CNS-active compounds requiring blood-brain barrier penetration.

From a commercial availability standpoint, ethyl hexafluoroisopropyl carbonate is typically supplied in laboratory-scale quantities by specialty chemical distributors, with bulk procurement requiring custom synthesis arrangements. Pricing trends reflect the compound’s niche status, with costs influenced by fluorine feedstock availability and purification requirements. Industry participants frequently search for technical datasheets and safety profiles to evaluate suitability for specific applications.

Looking ahead, advancements in continuous flow chemistry may revolutionize production scalability for 18925-64-9, addressing current limitations in batch processing. Collaborative efforts between academia and industry continue to uncover novel applications, particularly in energy materials and nanotechnology, ensuring this fluorinated carbonate remains at the forefront of innovative chemical solutions for modern technological challenges.